8-methoxy-3-(2-oxopropoxy)-6H-benzo[c]chromen-6-one

• IUPAC Name: 8-methoxy-3-(2-oxopropoxy)benzo[c]chromen-6-one
• InChI: InChI=1S/C17H14O5/c1-10(18)9-21-12-4-6-14-13-5-3-11(20-2)7-15(13)17(19)22-16(14)8-12/h3-8H,9H2,1-2H3
• InChI Key: PEGJQEQOSQAMSR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C3=C(C=C(C=C3)OC)C(=O)O2
• Molecular Formula: C17H14O5
• Molecular Weight: 298.29 g/mol

Description

8-methoxy-3-(2-oxopropoxy)-6H-benzo[c]chromen-6-one, also known as Compound 1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of chromenone derivatives, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 8-methoxy-3-(2-oxopropoxy)-6H-benzo[c]chromen-6-one 1 is not fully understood. However, it has been suggested that its biological activities may be attributed to its ability to interact with various molecular targets, including enzymes and receptors, in the human body.
Biochemical and Physiological Effects:
8-methoxy-3-(2-oxopropoxy)-6H-benzo[c]chromen-6-one 1 has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, it has been shown to induce apoptosis in cancer cells by activating caspase enzymes.

Advantages and Limitations for Lab Experiments

8-methoxy-3-(2-oxopropoxy)-6H-benzo[c]chromen-6-one 1 has several advantages for laboratory experiments. It is easy to synthesize and purify, and it exhibits a wide range of biological activities that can be studied in vitro and in vivo. However, its limitations include its low solubility in aqueous solutions, which can make it difficult to study its effects in biological systems.

Future Directions

There are several future directions for the study of 8-methoxy-3-(2-oxopropoxy)-6H-benzo[c]chromen-6-one 1. One potential direction is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its anticancer properties could be further studied for the development of new cancer therapies. Finally, its interactions with molecular targets in the human body could be further elucidated to better understand its mechanism of action.

Synthesis Methods

8-methoxy-3-(2-oxopropoxy)-6H-benzo[c]chromen-6-one 1 can be synthesized using a multi-step process involving the condensation of 4-hydroxycoumarin with 2-bromoacetophenone, followed by the reaction with 2-bromopropionic acid and subsequent cyclization. The final product can be obtained in high yield and purity using various purification techniques.

Scientific Research Applications

8-methoxy-3-(2-oxopropoxy)-6H-benzo[c]chromen-6-one 1 has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. These properties make it a promising candidate for the development of new drugs and therapies.